Cas no 92028-67-6 (1-Isoquinolinebutanoicacid)

• Product Name: 1-Isoquinolinebutanoicacid
• CAS No: 92028-67-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 812225
• PubChem ID: 287118
• Update Time: 2025-04-19

1-Isoquinolinebutanoicacid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinebutanoicacid
• DTXSID10301818
• 1-Isoquinolinebutyric acid
• NSC146527
• NSC-146527
• 4-(isoquinolin-1-yl)butanoic acid
• 92028-67-6

• Inchi： 1S/C13H13NO2/c15-13(16)7-3-6-12-11-5-2-1-4-10(11)8-9-14-12/h1-2,4-5,8-9H,3,6-7H2,(H,15,16)
• InChI Key： CCBQWFUMCSXLGN-UHFFFAOYSA-N
• SMILES： OC(CCCC1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 408.1°C at 760 mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.623